5-methyl-N-[5-(2-methylpropyl)-1,3,4-thiadiazol-2-yl]-3-phenyl-1,2-oxazole-4-carboxamide

Specification

• Molecular Formula: C17H18N4O2S
• Molecular Weight: 342.4 g/mol
• IUPAC Name: 5-methyl-N-[5-(2-methylpropyl)-1,3,4-thiadiazol-2-yl]-3-phenyl-1,2-oxazole-4-carboxamide
• Standard InChI: InChI=1S/C17H18N4O2S/c1-10(2)9-13-19-20-17(24-13)18-16(22)14-11(3)23-21-15(14)12-7-5-4-6-8-12/h4-8,10H,9H2,1-3H3,(H,18,20,22)
• Standard InChI Key: GDHGPMIRZHCINK-UHFFFAOYSA-N
• SMILES: CC1=C(C(=NO1)C2=CC=CC=C2)C(=O)NC3=NN=C(S3)CC(C)C
• Canonical SMILES: CC1=C(C(=NO1)C2=CC=CC=C2)C(=O)NC3=NN=C(S3)CC(C)C

Introduction

5-methyl-N-[5-(2-methylpropyl)-1,3,4-thiadiazol-2-yl]-3-phenyl-1,2-oxazole-4-carboxamide is a complex organic compound that belongs to the class of oxazoles and thiadiazoles. These compounds are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The compound's structure combines a phenyl group with a thiadiazole ring and an oxazole ring, which are linked by a carboxamide moiety. This structural diversity suggests potential applications in pharmaceutical and agricultural fields.

Antimicrobial Activity

Studies on similar compounds suggest that the combination of oxazole and thiadiazole rings can exhibit significant antimicrobial activity. The presence of a phenyl group may enhance lipophilicity, potentially increasing the compound's ability to interact with microbial membranes.

Anti-inflammatory Activity

Oxazoles and thiadiazoles have been reported to possess anti-inflammatory properties, which could be beneficial in treating conditions like arthritis or other inflammatory diseases. The specific activity of 5-methyl-N-[5-(2-methylpropyl)-1,3,4-thiadiazol-2-yl]-3-phenyl-1,2-oxazole-4-carboxamide would depend on its ability to inhibit key inflammatory pathways.

Anticancer Activity

Some oxazole and thiadiazole derivatives have shown promise as anticancer agents by interfering with cell proliferation pathways. Further research is needed to determine if this compound exhibits similar effects.

Data and Research Findings

While specific data on 5-methyl-N-[5-(2-methylpropyl)-1,3,4-thiadiazol-2-yl]-3-phenyl-1,2-oxazole-4-carboxamide is limited, related compounds provide insights into potential biological activities:

Compound Type	Biological Activity	Mechanism
Oxazole Derivatives	Antimicrobial, Anti-inflammatory	Membrane disruption, Enzyme inhibition
Thiadiazole Derivatives	Anticancer, Anti-inflammatory	Cell cycle inhibition, COX-2 inhibition

Potential Applications

Given the potential biological activities of oxazole and thiadiazole derivatives, 5-methyl-N-[5-(2-methylpropyl)-1,3,4-thiadiazol-2-yl]-3-phenyl-1,2-oxazole-4-carboxamide could be explored for use in:

• Pharmaceuticals: As a lead compound for developing new drugs targeting microbial infections, inflammation, or cancer.

• Agriculture: As a potential fungicide or bactericide in crop protection.